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Introduction

The synthesis of new superheavy elements (SHES) is a frontier in nuclear physics, pushing the
boundaries of our understanding of atomic structure and nuclear stability. Among the various
techniques employed, the use of Nickel-62 (°2Ni) projectiles in cold fusion reactions has been
instrumental in the creation of new elements. Nickel-62, a stable and naturally occurring
isotope of nickel, possesses a high binding energy per nucleon, making it a favorable projectile
for inducing fusion with heavy target nuclei. This document provides detailed application notes
and experimental protocols for the synthesis of new elements using 2Ni projectiles, with a
primary focus on the landmark synthesis of Darmstadtium (Ds), element 110.

Key Synthesis Reaction: The Discovery of
Darmstadtium-269

The first atom of element 110, specifically the isotope Darmstadtium-269 (26°Ds), was
successfully synthesized in 1994 at the Gesellschaft fir Schwerionenforschung (GSI) in
Darmstadt, Germany.[1][2][3] This was achieved through a cold fusion reaction, which involves
bombarding a target nucleus with a projectile at energies just sufficient to overcome the
Coulomb barrier, resulting in a compound nucleus with a relatively low excitation energy. This
method minimizes the emission of multiple neutrons, thereby increasing the survival probability
of the newly formed superheavy nucleus.
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The specific reaction for the synthesis of 26°Ds is:
208Pb + 62Ni — 270Ds* N 269DS + 1n

In this reaction, a Lead-208 (2°®Pb) target is bombarded with a beam of Nickel-62 ions. The
fusion of these two nuclei creates an excited compound nucleus of Darmstadtium-270 (27°Ds*),
which then de-excites by emitting a single neutron (1n) to form the isotope 26°Ds.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the synthesis and
decay of Darmstadtium-269 produced via the 2°8Pb(°2Ni,n)26°Ds reaction.

Table 1: Reaction Parameters for the Synthesis of Darmstadtium-269

Parameter Value Reference
Projectile 62N)j [4]
Target 208pp [1]
Beam Energy ~311 MeV (Lab Frame) [4]
Target Thickness ~450 pg/cm? [5]
Production Cross-Section ~1.5 pb (extrapolated) [4]

Table 2: Decay Properties of Darmstadtium-269 and its a-Decay Chain
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. a-Decay
Isotope Half-Life Decay Mode Reference
Energy (MeV)

269Dg ~230 us o-decay 11.510 [6]

265Hs ~1.96 ms o-decay 10.820 [7]
o-decay,

2615q ~183 ms Spontaneous 9.58 [8][°][10]
Fission
a-decay, B+,

57Rf ~4.7s Spontaneous 9.0439 [11]
Fission

Experimental Protocols

The synthesis of superheavy elements is a complex undertaking that requires specialized
equipment and meticulous procedures. The following protocol outlines the key steps involved in
the synthesis of Darmstadtium-269 using a Nickel-62 projectile beam.

lon Beam Production and Acceleration

e lon Source: Nickel-62 ions are generated in a high-charge-state ion source.

e Acceleration: The ®2Ni ions are then injected into a linear accelerator, such as the UNILAC at
GSlI, and accelerated to a specific energy. For the synthesis of 26°Ds, the beam energy is
precisely controlled to be just above the Coulomb barrier of the 62Ni + 208Pb system, which is
characteristic of a cold fusion reaction.[3]

Target Preparation

» Material: A thin foil of isotopically enriched Lead-208 is used as the target material.
e Backing: The lead foil is typically mounted on a durable backing material.

o Target Wheel: To withstand the intense ion beam, the target is mounted on a rotating wheel,
which distributes the heat load over a larger area.[12] A typical target thickness used in such
experiments at GSI is around 450 pg/cm?2.[5]
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In-Flight Separation of Reaction Products

» Velocity Filter: The products of the fusion reaction, including the desired superheavy nuclei,
unreacted beam patrticles, and other reaction byproducts, are directed into a velocity filter,
such as the Separator for Heavy lon reaction Products (SHIP) at GSI.[12]

o Separation Principle: SHIP utilizes a combination of electric and magnetic fields to separate
particles based on their velocity. The newly formed, heavier 26°Ds ions have a lower velocity
than the lighter, unreacted °2Ni projectiles. By tuning the fields, only the ions with the
expected velocity of the superheavy element are allowed to pass through to the detector
system.[13]

Detection and Identification

o Implantation: The separated superheavy ions are implanted into a position-sensitive silicon
detector array.

o Decay Chain Analysis: The identification of the new element is achieved by observing its
characteristic alpha decay chain. The implanted nucleus and its subsequent alpha decay
products are detected in the same position on the detector. By measuring the energies and
lifetimes of the alpha patrticles in the decay chain and comparing them to theoretical
predictions and known decay properties of the daughter and granddaughter nuclei, the
identity of the original parent nucleus can be confirmed.[3][14] The decay chain of 26°Ds
proceeds through Hassium-265 (2°°Hs), Seaborgium-261 (261Sg), and Rutherfordium-257
(*7Rf).[6][7][8][11]

Visualization of Processes
Nuclear Reaction and Decay Pathway
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Caption: Synthesis of Darmstadtium-269 and its subsequent alpha decay chain.

Experimental Workflow
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Caption: Generalized workflow for the synthesis of superheavy elements.

Conclusion

The synthesis of new elements using Nickel-62 projectiles exemplifies the power of cold fusion
reactions in exploring the upper limits of the periodic table. The successful creation of
Darmstadtium-269 through the bombardment of a Lead-208 target with Nickel-62 ions at GSI
was a landmark achievement that relied on a sophisticated combination of accelerator
technology, targetry, in-flight separation, and sensitive detection techniques. The detailed
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protocols and data presented here provide a foundational understanding for researchers and
professionals interested in the field of superheavy element synthesis and the underlying
principles of nuclear science. Further research with different projectile-target combinations
continues to be a promising avenue for the discovery of even heavier elements and for
mapping the "island of stability."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chem.libretexts.org [chem.libretexts.org]

o 2. Darmstadtium: Element Uses, Discovery & Properties | Study.com [study.com]

e 3. GSI - Production [gsi.de]

e 4. GSI - The discovery of element 110 at GSI [gsi.de]

o 5. researchgate.net [researchgate.net]

e 6. Darmstadtium-269 - isotopic data and properties [chemlin.org]

e 7. Hassium | Hs (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

» 8. scienceinfo.com [scienceinfo.com]

e 9. Seaborgium Element | Uses, Facts, Physical & Chemical Characteristics [periodic-

table.com]
e 10. Seaborgium | Sg (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
e 11. Isotope data for rutherfordium-257 in the Periodic Table [periodictable.com]
e 12. GSI - SHIP [gsi.de]
e 13. researchgate.net [researchgate.net]
e 14. "How We Discovered Darmstadtium” [elements.evonik.com]

« To cite this document: BenchChem. [Synthesis of New Elements Using Nickel-62 Projectiles:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143302#synthesis-of-new-elements-using-nickel-
62-projectiles]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1143302?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Descriptive_Chemistry/Elements_Organized_by_Block/3_d-Block_Elements/Group_10%3A_Transition_Metals/Chemistry_of_Darmstadtium
https://study.com/academy/lesson/darmstadtium-element-uses-discovery-properties.html
https://www.gsi.de/en/researchaccelerators/research_an_overview/new_elements/production
https://www.gsi.de/en/researchaccelerators/research_an_overview/new_elements/international_year_of_the_periodic_table/the_discovery_of_element_110_at_gsi
https://www.researchgate.net/figure/The-velocity-filter-SHIP-separator-for-heavy-ion-reaction-products-and-its-detection_fig3_282600117
https://www.chemlin.org/isotope/darmstadtium-269
https://pubchem.ncbi.nlm.nih.gov/element/Hassium
https://scienceinfo.com/seaborgium-sg-element-properties-discovery-uses/
https://periodic-table.com/seaborgium/
https://periodic-table.com/seaborgium/
https://pubchem.ncbi.nlm.nih.gov/element/Seaborgium
https://periodictable.com/Isotopes/104.257/index3.dm.pr.html
https://www.gsi.de/work/forschung/nustarenna/nustarenna_divisions/she_physik/experimental_setup/ship
https://www.researchgate.net/figure/Sketch-of-the-experimental-setup-the-velocity-filter-SHIP-and-the-detection-system-For_fig1_308002298
https://elements.evonik.com/en/articles/1-2019/-so-entdeckten-wir-darmstadtium-.html
https://www.benchchem.com/product/b1143302#synthesis-of-new-elements-using-nickel-62-projectiles
https://www.benchchem.com/product/b1143302#synthesis-of-new-elements-using-nickel-62-projectiles
https://www.benchchem.com/product/b1143302#synthesis-of-new-elements-using-nickel-62-projectiles
https://www.benchchem.com/product/b1143302#synthesis-of-new-elements-using-nickel-62-projectiles
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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